Cas no 2490375-66-9 (2,5-dichloro-1-ethynyl-3-fluorobenzene)

• Product Name: 2,5-dichloro-1-ethynyl-3-fluorobenzene
• CAS No: 2490375-66-9
• MF: C₈H₃Cl₂F
• MW: 189.013823747635
• MDL: MFCD32853171
• CID: 5327141
• PubChem ID: 154878900
• Update Time: 2025-05-23

2,5-dichloro-1-ethynyl-3-fluorobenzene Chemical and Physical Properties

Names and Identifiers

• Benzene, 2,5-dichloro-1-ethynyl-3-fluoro-
• 2,5-dichloro-1-ethynyl-3-fluorobenzene

• MDL： MFCD32853171
• Inchi： 1S/C8H3Cl2F/c1-2-5-3-6(9)4-7(11)8(5)10/h1,3-4H
• InChI Key： SBYIDGMAZHQDLU-UHFFFAOYSA-N
• SMILES： C1(C#C)=CC(Cl)=CC(F)=C1Cl

Additional information on 2,5-dichloro-1-ethynyl-3-fluorobenzene

2,5-Dichloro-1-Ethynyl-3-Fluorobenzene (CAS No. 2490375-66-9)

2,5-Dichloro-1-Ethynyl-3-Fluorobenzene is a highly specialized aromatic compound with the CAS registry number 2490375-66-9. This compound is characterized by its unique substitution pattern on the benzene ring, featuring two chlorine atoms at the 2 and 5 positions, a fluorine atom at the 3 position, and an ethynyl group (-C≡CH) at the 1 position. The combination of these substituents imparts distinctive chemical properties, making it a valuable molecule in various fields of organic chemistry and materials science.

The synthesis of 2,5-Dichloro-1-Ethynyl-3-Fluorobenzene typically involves multi-step reactions that require precise control over reaction conditions to achieve the desired substitution pattern. Recent advancements in synthetic methodologies have enabled more efficient routes to this compound, leveraging catalytic systems and optimized reaction protocols. For instance, researchers have explored the use of transition metal catalysts to facilitate the coupling reactions necessary for constructing the ethynyl group on the aromatic ring.

The chemical properties of 2,5-Dichloro-1-Ethynyl-3-Fluorobenzene are heavily influenced by its substituents. The electron-withdrawing effects of chlorine and fluorine atoms deactivate the benzene ring towards electrophilic substitution reactions, while the ethynyl group introduces additional reactivity due to its sp-hybridized carbon. This unique combination makes the compound a promising candidate for applications in drug discovery and materials synthesis.

In terms of applications, 2,5-Dichloro-1-Ethynyl-3-fluorobenzene has shown potential in the development of novel pharmaceutical agents. Its structure allows for interactions with specific biological targets, making it a valuable lead compound in medicinal chemistry research. Recent studies have highlighted its ability to modulate certain enzyme activities, suggesting its role in therapeutic interventions for diseases such as cancer and inflammatory disorders.

Beyond pharmaceutical applications, this compound is also being explored in materials science for its potential use in organic electronics. The rigid aromatic structure and conjugated system of 2,5-Dichloro-1-Ethynyl-3-fluorobenzene make it a candidate for applications in organic light-emitting diodes (OLEDs) and other electronic devices. Researchers are investigating its electronic properties to optimize its performance in these technologies.

The environmental impact of 2,5-Dichloro-1-Ethynyl-3-fluorobenzene is another area of interest. As industries increasingly prioritize sustainability, understanding the degradation pathways and ecological effects of this compound is crucial. Recent studies have focused on biodegradation mechanisms under various environmental conditions to assess its safety and potential risks.

In conclusion, 2,5-Dichloro-1-Ethynyl-3-fluorobenzene (CAS No. 2490375–66–9) stands out as a versatile and intriguing molecule with diverse applications across multiple disciplines. Its unique chemical structure continues to inspire innovative research directions, ensuring its relevance in both academic and industrial settings for years to come.